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Compound of Interest

Compound Name: Deferiprone-d3

Cat. No.: B15564440 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise yet comprehensive guide to Deferiprone-d3, a deuterated analog of the iron-chelating

drug Deferiprone. This guide covers its fundamental properties, relevant signaling pathways,

and established experimental protocols.

Core Properties of Deferiprone-d3
Deferiprone-d3 serves as a crucial internal standard for the precise quantification of

Deferiprone in biological samples using mass spectrometry techniques. Its physical and

chemical properties are summarized below.

Property Value Reference(s)

CAS Number 1346601-82-8 [1][2][3][4][5]

Molecular Formula C₇H₆D₃NO₂ [1][2][3]

Molecular Weight 142.17 g/mol [2][3][6]

Formal Name
3-hydroxy-2-methyl-1-(methyl-

d₃)-4(1H)-pyridinone
[1]

Purity ≥99% deuterated forms (d₁-d₃) [1][3]

Formulation Solid [1][3]
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Mechanism of Action and Key Signaling Pathways
Deferiprone, and by extension its deuterated form, primarily functions as an iron chelator. It

binds to ferric ions (Fe³⁺) in a 3:1 ratio, forming a stable, neutral complex that is subsequently

excreted, primarily in the urine.[6][7] This action reduces the labile iron pool within cells,

mitigating iron-induced oxidative stress and cellular damage.[6]

Recent research has elucidated Deferiprone's involvement in specific signaling pathways,

particularly in the context of neuroprotection and ferroptosis inhibition.

Ferroptosis Inhibition Pathway
Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.

[8][9] Deferiprone has been shown to inhibit ferroptosis by chelating excess iron, a key catalyst

in this process.[8][10][11] This has significant implications for neurodegenerative diseases and

other conditions where iron dysregulation is a contributing factor.[8][9]
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Deferiprone's inhibition of the ferroptosis pathway.

NDRG1/YAP Signaling Pathway in Neuroprotection
In a neonatal rat model of germinal matrix hemorrhage, Deferiprone was found to upregulate

Mitochondrial Ferritin (FTMT).[1] This upregulation, in turn, reduces neuronal ferroptosis and

improves neurological deficits through the NDRG1/YAP signaling pathway.[1] Deferiprone

treatment enhanced the phosphorylation of Yes-associated protein (YAP) at the Ser127 site,

which attenuated ferroptosis.[1]
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Deferiprone-mediated neuroprotection via the NDRG1/YAP pathway.

Experimental Protocols
The following section details a standard methodology for the quantification of Deferiprone in

human plasma using LC-MS/MS, a technique for which Deferiprone-d3 is an ideal internal

standard.

Quantification of Deferiprone in Human Plasma by LC-
MS/MS
This protocol is adapted from validated methods for the determination of Deferiprone in

biological matrices.[2][3][12]

1. Sample Preparation:
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To 50 µL of human plasma, add the internal standard (Deferiprone-d3).

Precipitate proteins by adding acetonitrile.

Vortex and centrifuge the mixture.

Collect the supernatant for analysis.

2. Liquid Chromatography Conditions:

Column: Synergi Fusion-RP 80A[2][3][12]

Mobile Phase: Methanol and 0.2% formic acid containing 0.2 mM EDTA (60:40, v/v)[2][3][12]

Flow Rate: 0.8 mL/min[2][3][12]

Column Temperature: 30 °C[2][3][12]

Total Run Time: 4 min[2][3][12]

3. Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode[2][3][12]

Detection Mode: Multiple Reaction Monitoring (MRM)[2][3][12]

MRM Transitions:

Deferiprone: m/z 140.1 → 53.1[2][3][12]

Internal Standard (Deferiprone-d3): m/z 143.1 → 98.1[2][3]

4. Method Validation Parameters:

Linear Range: 0.1 to 20 µg/mL[2][3][12]

Limit of Detection (LOD): 0.05 µg/mL[2][3][12]

Recovery: 80.1 - 86.8%[2][3][12]
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Intra-day Precision: 4.3 - 5.5%[2][3][12]

Inter-day Precision: 4.6 - 7.3%[2][3][12]

Experimental Workflow for LC-MS/MS Analysis

Plasma Sample

Add Internal Standard (Deferiprone-d3)

Protein Precipitation (Acetonitrile)

Centrifugation

Supernatant Collection

LC-MS/MS Analysis
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Workflow for Deferiprone quantification using Deferiprone-d3.
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This technical guide provides a foundational understanding of Deferiprone-d3 for research

applications. The provided data and protocols offer a starting point for incorporating this stable

isotope-labeled standard into experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564440#deferiprone-d3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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